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This technical guide provides an in-depth overview of the core properties and applications of
the TRFS-red fluorescent probe, a selective "off-on" sensor for thioredoxin reductase (TrxR).
Designed for researchers, scientists, and drug development professionals, this document
details the probe's mechanism of action, photophysical characteristics, and experimental
protocols for its use in cellular imaging.

Core Properties and Mechanism of Action

TRFS-red is a fluorescent probe that exhibits a significant increase in fluorescence intensity
upon reaction with thioredoxin reductase, a key enzyme in cellular redox homeostasis. This
"off-on" mechanism is initiated by the cleavage of a disulfide bond within the probe's structure
by TrxR. This initial reaction is followed by an intramolecular cyclization, which releases a
highly fluorescent red-emitting species. This mechanism is analogous to that of its predecessor,
TRFS-green.[1] The probe has been successfully used for imaging TrxR activity in living cells,
with the resulting red fluorescence being predominantly localized in the cytosol.[2]

Compared to the earlier TRFS-green, TRFS-red offers an improved response rate, reaching a
plateau in approximately 1.5 to 2 hours, and a significantly higher fluorescence signal increase
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of about 90-fold.[3] It demonstrates good selectivity for TrxR over other biological thiols such as
glutathione (GSH), with a calculated selectivity of 12.8-fold.[3][4]

Photophysical Data Summary

The key photophysical properties of the TRFS-red fluorescent probe are summarized in the
table below. This data is essential for designing and executing experiments, as well as for the
interpretation of results.

Property Value Reference(s)
Excitation Wavelength (Aex) ~615 nm
Emission Wavelength (Aem) ~660 nm

o o Data not available in searched
Molar Extinction Coefficient () ]
literature.

Data not available in searched

Quantum Yield (®)

literature.

Fluorescence Increase

~90-fold

Response Time

~1.5 - 2 hours to plateau

Selectivity 12.8-fold over GSH

Signaling Pathway and Activation Mechanism

The activation of TRFS-red by thioredoxin reductase involves a two-step process. The
following diagram illustrates this signaling pathway.
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Activation mechanism of the TRFS-red probe by Thioredoxin Reductase (TrxR).

Experimental Protocols
In Vitro Assay for Thioredoxin Reductase Activity

This protocol describes the use of TRFS-red to measure the activity of purified thioredoxin

reductase in a cell-free system.

Materials:

TRFS-red probe

Purified thioredoxin reductase (TrxR)

NADPH

TE Buffer (50 mM Tris-HCI, 1 mM EDTA, pH 7.4)
96-well microplate

Fluorescence microplate reader

Procedure:

Prepare a stock solution of TRFS-red in a suitable solvent (e.g., DMSO).

In a 96-well plate, prepare the reaction mixture containing TE buffer, NADPH (final
concentration, e.g., 200 uM), and purified TrxR (final concentration, e.g., 50 nM).

Initiate the reaction by adding TRFS-red to the reaction mixture to a final concentration of 10
HM.

Immediately measure the fluorescence intensity at an excitation wavelength of ~615 nm and
an emission wavelength of ~660 nm.

Monitor the increase in fluorescence over time at 37°C. The rate of fluorescence increase is
proportional to the TrxR activity.
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Live Cell Imaging of Thioredoxin Reductase in HeLa
Cells

This protocol provides a general guideline for the visualization of TrxR activity in live HeLa cells
using the TRFS-red probe.

Materials:

Hela cells

Complete cell culture medium (e.g., DMEM with 10% FBS)

TRFS-red probe

Phosphate-buffered saline (PBS)

Fluorescence microscope with appropriate filter sets
Procedure:

e Seed Hela cells in a suitable imaging dish (e.g., glass-bottom dish) and culture until they
reach the desired confluency.

e Prepare a working solution of TRFS-red in cell culture medium. A final concentration of 1 pM
iIs recommended.

» Remove the culture medium from the cells and wash once with pre-warmed PBS.

o Add the TRFS-red working solution to the cells and incubate for 30 to 120 minutes at 37°C in
a CO2 incubator.

« After incubation, wash the cells twice with pre-warmed PBS to remove any excess probe.
e Add fresh, pre-warmed culture medium or PBS to the cells.

e Image the cells using a fluorescence microscope equipped with filters appropriate for red
fluorescence (Excitation: ~615 nm, Emission: ~660 nm).
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Experimental Workflow

The following diagram outlines a typical experimental workflow for utilizing the TRFS-red probe
in live cell imaging experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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